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Compound of Interest

Compound Name:
3-[(2-

fluorophenoxy)methyl]pyridine

CAS No.: 1456935-11-7

Cat. No.: B6496830

Get Quote

An In-Depth Technical Guide to 3-[(2-fluorophenoxy)methyl]pyridine: Synthesis,

Characterization, and Pharmacological Context

Abstract
This technical guide provides a comprehensive scientific overview of 3-[(2-
fluorophenoxy)methyl]pyridine, a molecule of significant interest in medicinal chemistry and

drug discovery. Due to the limited availability of direct experimental data for this specific

compound in peer-reviewed literature, this document establishes a robust framework based on

established chemical principles and data from structurally analogous compounds. We present

detailed, generalized protocols for its synthesis via Williamson ether synthesis, purification by

column chromatography, and comprehensive structural characterization using modern

analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC). Predicted

spectroscopic data are provided to guide researchers in compound verification. Furthermore,

this guide explores the pharmacological potential of the title compound by analyzing the well-

established roles of its core scaffolds—the pyridine ring and the fluorophenoxy moiety—as
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"privileged structures" in numerous FDA-approved therapeutics. Safety, handling, and storage

protocols are also detailed to ensure safe laboratory practice. This document is intended to

serve as a foundational resource for researchers, scientists, and drug development

professionals engaged in the synthesis, characterization, and exploration of novel pyridine

derivatives.

Chemical Identity and Physicochemical Properties
3-[(2-fluorophenoxy)methyl]pyridine is a bi-aryl ether derivative containing a pyridine ring

linked to a fluorinated phenyl ring through a methylene ether bridge. The pyridine nitrogen

provides basicity and a key interaction point for biological targets, while the fluorophenoxy

group can significantly influence pharmacokinetic properties such as metabolic stability and

binding affinity.

Property
Value
(Predicted/Calculated)

Source Context

IUPAC Name
3-[(2-

fluorophenoxy)methyl]pyridine
-

CAS Number Not Assigned -

Molecular Formula C₁₂H₁₀FNO Derived from structure

Molecular Weight 203.21 g/mol Derived from formula

Appearance
Colorless to pale yellow oil or

low-melting solid

Based on similar pyridine

ethers[1]

Boiling Point > 250 °C
Extrapolated from related

structures[1]

LogP (Octanol/Water) ~2.5 - 3.5
Estimated based on

constituent parts

pKa (Pyridine N) ~4.5 - 5.0
Pyridine pKa is ~5.2;

substituent effects are minor[2]
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The most direct and reliable method for synthesizing 3-[(2-fluorophenoxy)methyl]pyridine is

the Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide

by an alkoxide, forming the ether linkage.

Synthetic Workflow
The synthesis proceeds by deprotonating 2-fluorophenol with a mild base to form the

corresponding phenoxide, which then acts as a nucleophile to displace the leaving group

(typically chloride or bromide) from 3-(halomethyl)pyridine.
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Synthesis Stage

Work-up & Isolation

Purification

Reactants:
- 2-Fluorophenol

- 3-(Chloromethyl)pyridine HCl
- K₂CO₃ (Base)
- DMF (Solvent)

Reaction Vessel
(Stirring at 60-80°C, 12-24h)

Combine & Heat

Reaction Monitoring
(Thin Layer Chromatography)

Sample periodically

Quench with H₂O

Upon completion

Extract with
Ethyl Acetate

Wash with Brine,
Dry over Na₂SO₄

Solvent Removal
(Rotary Evaporation)

Silica Gel Column
Chromatography

Crude Product

Pure Fraction Collection

Final Solvent Removal

Pure Product:
3-[(2-fluorophenoxy)methyl]pyridine
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Caption: General workflow for the synthesis and purification of 3-[(2-
fluorophenoxy)methyl]pyridine.

Detailed Synthesis Protocol
This protocol describes a robust method for the synthesis of the title compound on a laboratory

scale.

Materials:

2-Fluorophenol

3-(Chloromethyl)pyridine hydrochloride

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate (EtOAc)

Deionized water

Brine (saturated NaCl solution)

Sodium sulfate (Na₂SO₄), anhydrous

Protocol:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux

condenser, add 3-(chloromethyl)pyridine hydrochloride (1.0 eq), 2-fluorophenol (1.1 eq), and

anhydrous potassium carbonate (2.5 eq).

Causality: Using the hydrochloride salt of the pyridine starting material is common for

stability. An excess of base (K₂CO₃) is required to both neutralize the HCl salt and

deprotonate the phenol.

Solvent Addition: Add anhydrous DMF to the flask to create a solution with a concentration of

approximately 0.5 M with respect to the limiting reagent.
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Causality: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, as it effectively

solvates the potassium cation without hindering the nucleophilicity of the phenoxide.

Reaction Execution: Heat the reaction mixture to 70 °C and stir vigorously.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a

hexane/ethyl acetate mobile phase. The disappearance of the 2-fluorophenol spot and the

appearance of a new, higher Rf product spot indicates reaction progression. The reaction is

typically complete within 12-24 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the

mixture into a separatory funnel containing deionized water.

Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic

layers.

Causality: The product is organic-soluble and will partition into the ethyl acetate layer,

while the inorganic salts (KCl, excess K₂CO₃) and DMF will remain in the aqueous layer.

Washing and Drying: Wash the combined organic layers with brine to remove residual water

and DMF. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification Protocol: Column Chromatography
Materials:

Silica gel (230-400 mesh)

Hexane, HPLC grade

Ethyl acetate, HPLC grade

Protocol:

Column Packing: Prepare a slurry of silica gel in hexane and pack it into a glass

chromatography column.
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Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the

mobile phase and adsorb it onto a small amount of silica gel. Dry this mixture and carefully

load it onto the top of the packed column.

Elution: Begin elution with a non-polar mobile phase (e.g., 95:5 Hexane:EtOAc). Gradually

increase the polarity of the mobile phase (gradient elution) to elute the product.

Causality: Pyridine derivatives can exhibit peak tailing on silica due to interaction between

the basic nitrogen and acidic silanol groups on the silica surface.[3] A gradient elution

helps to ensure good separation and peak shape.

Fraction Collection: Collect fractions and analyze them by TLC to identify those containing

the pure product.

Final Isolation: Combine the pure fractions and remove the solvent under reduced pressure

to yield the purified 3-[(2-fluorophenoxy)methyl]pyridine.

Structural Elucidation and Analytical
Characterization
Confirming the identity and purity of the synthesized compound is critical. A combination of

chromatographic and spectroscopic techniques provides a self-validating system of analysis.

Analytical Workflow
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Purity Assessment

Identity Confirmation

Purified Product

HPLC-UV/MS
(>95% Purity Check)

GC-MS
(Volatility & Isomer Check)

¹H & ¹³C NMR
(Structural Backbone)

Mass Spectrometry (MS)
(Molecular Weight)

Infrared (IR) Spectroscopy
(Functional Groups)

Confirmed Structure &
Purity Data Package

Click to download full resolution via product page

Caption: A standard workflow for the analytical characterization of a synthesized organic

compound.

Spectroscopic and Chromatographic Data (Predicted)
A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for

unambiguous structure determination. The sample is dissolved in a deuterated solvent like

CDCl₃.

¹H NMR (400 MHz, CDCl₃):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~8.65 d 1H H at C2 (Py)
Adjacent to N,
deshielded.

~8.55 s 1H H at C6 (Py)
Deshielded by

N.

~7.70 d 1H H at C4 (Py)
Typical aromatic

pyridine proton.

~7.30 m 1H H at C5 (Py)
Typical aromatic

pyridine proton.

~7.10 - 6.90 m 4H
Ar-H

(Fluorophenyl)

Complex

multiplet for the

4 protons on the

fluorophenyl

ring.

| ~5.20 | s | 2H | -O-CH₂- | Methylene bridge protons, deshielded by adjacent O and pyridine

ring. |

¹³C NMR (101 MHz, CDCl₃):
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Chemical Shift (δ, ppm) Assignment Rationale

~152-148 (d) C-F (Fluorophenyl)
Carbon directly attached
to fluorine, shows C-F
coupling.

~149.5 C2 (Py)
Aromatic carbons adjacent to

N are deshielded.

~149.0 C6 (Py)
Aromatic carbons adjacent to

N are deshielded.

~146.0 C-O (Fluorophenyl)
Aromatic carbon attached to

ether oxygen.

~135.5 C4 (Py) Aromatic CH.

~133.0 C3 (Py)
Quaternary carbon attached

to the methylene bridge.

~125-115 Ar-C (Fluorophenyl)
Remaining aromatic carbons

of the fluorophenyl ring.

~123.5 C5 (Py) Aromatic CH.

| ~68.0 | -O-CH₂- | Methylene bridge carbon. |

B. Mass Spectrometry (MS) MS provides the molecular weight and fragmentation pattern,

confirming the elemental composition.

Technique: Electrospray Ionization (ESI-MS) in positive ion mode.

Expected [M+H]⁺: 204.0825 (Calculated for C₁₂H₁₁FNO⁺)

C. Infrared (IR) Spectroscopy IR spectroscopy identifies the key functional groups present in

the molecule.
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3100-3000 C-H Stretch Aromatic

2950-2850 C-H Stretch Aliphatic (CH₂)

~1600, ~1480 C=C Stretch Aromatic Rings

~1250 C-O-C Stretch Aryl Ether

~1220 C-F Stretch Aryl Fluoride

D. High-Performance Liquid Chromatography (HPLC) HPLC is used to determine the purity of

the final compound.[4]

Column: C18 reverse-phase column.

Mobile Phase: Gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic

acid).

Detection: UV at 254 nm.

Expected Result: A single major peak with >95% purity by area.

Expert Insight: The formic acid in the mobile phase helps to protonate the pyridine nitrogen,

ensuring a consistent charge state and leading to sharper, more symmetrical peaks by

minimizing interactions with residual silanols on the column.[3]

Potential Biological and Pharmacological
Significance
While the specific biological activity of 3-[(2-fluorophenoxy)methyl]pyridine is not

documented, its structural components are prevalent in a vast number of biologically active

molecules and FDA-approved drugs.[5] This makes it a molecule of high interest for screening

and drug development programs.
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Pyridine Scaffold 2-Fluorophenoxy Moiety

3-[(2-fluorophenoxy)methyl]pyridine

Privileged Scaffold in
Medicinal Chemistry [7, 33]

contains

Modulates Physicochemical
Properties

contains

Key Pharmacophore:
H-bond acceptor,

pi-stacking interactions

Applications:
- Anticancer (Kinase Inhibitors) [6]

- CNS Agents [17]
- Antimalarials [12]

Potential Therapeutic Areas for Screening

Fluorine enhances:
- Metabolic Stability (Blocks P450)

- Binding Affinity (H-bonding)
- Membrane Permeability

Applications:
- c-Met Inhibitors [6]

- nAChR Ligands [21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-[(2-fluorophenoxy)methyl]pyridine chemical structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6496830/docs#3-2-fluorophenoxy-methyl-pyridine-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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